Cas no 2703765-60-8 (2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703765-60-8
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• MDL: MFCD34570978
• CID: 5615140
• PubChem ID: 165945434
• Update Time: 2025-07-27

2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33368735
• 2703765-60-8
• 2-(2,6-dioxopiperidin-3-yl)-5-{methyl[(piperidin-3-yl)methyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD34570978
• Inchi： 1S/C20H24N4O4/c1-23(11-12-3-2-8-21-10-12)13-4-5-14-15(9-13)20(28)24(19(14)27)16-6-7-17(25)22-18(16)26/h4-5,9,12,16,21H,2-3,6-8,10-11H2,1H3,(H,22,25,26)
• InChI Key： VYVNDLUQRGEJNQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)N(C)CC1CNCCC1

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione

Research Brief on 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703765-60-8)

In recent years, the compound 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703765-60-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and targeted protein degradation. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, preclinical efficacy, and potential clinical implications.

The structural complexity of 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione suggests its role as a bifunctional molecule, capable of engaging with both E3 ubiquitin ligases and target proteins. Recent studies have elucidated its mechanism as a proteolysis-targeting chimera (PROTAC), facilitating the ubiquitination and subsequent degradation of disease-relevant proteins. This mechanism has been particularly explored in oncology, where the compound has demonstrated efficacy in degrading oncogenic proteins such as BET family members and androgen receptors in prostate cancer models.

Preclinical studies have further investigated the pharmacokinetic and pharmacodynamic properties of this compound. In vitro assays revealed high binding affinity to cereblon (CRBN), a component of the CRL4^CRBN E3 ubiquitin ligase complex, which is critical for its proteolytic activity. Animal models have shown favorable tissue distribution and oral bioavailability, with significant tumor growth inhibition observed in xenograft models. These findings underscore the compound's potential as a therapeutic agent, though challenges such as off-target effects and resistance mechanisms remain areas of active investigation.

Recent advancements in structural optimization have aimed to enhance the selectivity and potency of 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that improve its binding kinetics and reduce metabolic instability. For instance, substitutions on the piperidine ring have been shown to modulate its interaction with CRBN, while alterations in the linker region influence target protein engagement. These insights are paving the way for next-generation derivatives with improved therapeutic profiles.

In conclusion, 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(piperidin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione represents a promising candidate in the burgeoning field of targeted protein degradation. Its unique mechanism of action, combined with encouraging preclinical data, positions it as a potential therapeutic for a range of malignancies. Future research should focus on clinical translation, addressing challenges such as toxicity and resistance, to fully realize its therapeutic potential. This compound exemplifies the innovative strides being made in chemical biology, offering new avenues for drug discovery and development.